Cas no 36792-49-1 (Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI))
36792-49-1 structure
Product Name:Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI)
CAS No:36792-49-1
MF:C9H13N5O11P2
MW:429.173943281174
CID:305254
PubChem ID:169817
Update Time:2025-04-19
Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI)
- DTXSID10958008
- 1-{2-Azido-2-deoxy-5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-4-hydroxypyrimidin-2(1H)-one
- 36792-49-1
- N3UDP
- [(2R,3S,4R)-4-azido-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
- Uridine 5'-(trihydrogen diphosphate), 2'-azido-2'-deoxy-
-
- Inchi: 1S/C9H13N5O11P2/c10-13-12-6-7(16)4(3-23-27(21,22)25-26(18,19)20)24-8(6)14-2-1-5(15)11-9(14)17/h1-2,4,6-8,16H,3H2,(H,21,22)(H,11,15,17)(H2,18,19,20)/t4-,6-,7-,8?/m1/s1
- InChI Key: JPDZOZSNEDHGDF-ZRTZXPPTSA-N
- SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H](C(N2C=CC(NC2=O)=O)O1)N=[N+]=[N-])O
Computed Properties
- Exact Mass: 429.00879
- Monoisotopic Mass: 429.00868024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 791
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 207Ų
Experimental Properties
- PSA: 240.92
Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
36792-49-1 (Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI)) Related Products
- 142644-39-1(Thymidine5'-(tetrahydrogen triphosphate), 3'-azido-3'-deoxy-3-methyl- (9CI))
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- 117783-53-6(5'-Uridylic acid,3'-azido-2',3'-dideoxy- (9CI))
- 1355005-50-3(Uridine Diphosphate-GlcNaz)
- 106060-89-3(Thymidine5'-(trihydrogen diphosphate), 3'-azido-3'-deoxy-)
- 106060-92-8(Thymidine 5'-(tetrahydrogen triphosphate), 3'-azido-3'-deoxy-,tetraammonium salt)
- 93858-62-9(Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetralithium salt (9CI))
- 119388-79-3(Uridine5'-(tetrahydrogen triphosphate), 3'-azido-2',3'-dideoxy- (9CI))
- 61468-90-4(2'-Amino-2'-deoxyuridine-5'-triphosphate)
- 92586-35-1(AZT triphosphate)
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